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Compound of Interest

Compound Name: Eremanthin

Cat. No.: B1213164 Get Quote

Eremanthin, a naturally occurring sesquiterpene lactone, requires careful handling and

disposal to ensure laboratory safety and environmental protection. While classified as a non-

hazardous substance by some suppliers, adherence to established laboratory protocols for

chemical waste management is essential. This guide provides detailed procedures for the

proper disposal of Eremanthin in a research and development setting.

Eremanthin Safety and Physical Properties
A comprehensive understanding of a substance's properties is the first step toward safe

handling and disposal. The following table summarizes key data for Eremanthin.

Property Value

GHS Classification Not a hazardous substance or mixture[1]

CAS Number 37936-58-6[2]

Molecular Formula C15H18O2[2]

Molecular Weight 230.31 g/mol [2]

Boiling Point 467 °C / 873 °F[1]

Melting Point 65 - 70 °C / 149 - 158 °F[1]

Flash Point 163.33 °C / 326 °F[2]

Solubility Soluble in alcohol. Insoluble in water.[2]
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Experimental Protocol: Eremanthin Waste Disposal
Procedure
This protocol outlines the step-by-step process for the safe disposal of Eremanthin waste in a

laboratory setting.

1. Waste Identification and Segregation:

Properly identify all waste streams containing Eremanthin.

Although not classified as hazardous, it is good practice to segregate Eremanthin waste

from other chemical waste streams to avoid unforeseen reactions.

Do not mix Eremanthin waste with incompatible materials.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Eremanthin waste. This includes, but is not

limited to, safety goggles, lab coats, and chemical-resistant gloves.[3]

3. Waste Collection and Containerization:

Collect solid Eremanthin waste in a clearly labeled, sealed, and non-leaking container.[3][4]

For solutions containing Eremanthin, use a compatible, leak-proof container with a secure

cap.[3][4]

Label the waste container clearly with "Eremanthin Waste" and include the date of

accumulation.[3][4]

Fill containers to no more than 90% of their capacity to prevent spills.[3]

4. Disposal of Empty Containers:

Empty containers that held pure Eremanthin should be triple-rinsed with a suitable solvent

(e.g., ethanol, as Eremanthin is soluble in alcohol).[3]

Collect the first rinseate as chemical waste.[4]
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Subsequent rinses can be managed according to institutional guidelines for non-hazardous

aqueous waste.

Deface or remove the original label from the empty container before disposal as solid waste.

[4]

5. Final Disposal:

Since Eremanthin is not classified as a hazardous waste, it may be permissible to dispose

of it as general laboratory chemical waste.[1]

However, it is crucial to consult and adhere to your institution's specific waste disposal

guidelines and local regulations.[5][6]

Contact your institution's Environmental Health and Safety (EH&S) department for final

disposal procedures.[3][4] Never dispose of chemical waste down the drain without explicit

approval from EH&S.[3]

Eremanthin Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Eremanthin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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